3-Bromo-5-(trifluoromethyl)benzamide

• CAS: 1007578-83-7

Protocols & Analytical Methods

Synthesis of 3-Bromo-5-(trifluoromethyl)benzamide from 3-bromo-5-(trifluoromethyl)benzoic acid

Executive Summary & Strategic Analysis

The synthesis of 3-Bromo-5-(trifluoromethyl)benzamide (CAS: N/A for specific commercial bulk, though acid precursor is 328-67-6) is a critical transformation in the generation of fragment libraries for kinase inhibitors and agrochemicals. The 3,5-disubstitution pattern provides a unique vector for structure-activity relationship (SAR) exploration, often serving as a "hinge-binder" mimic or a hydrophobic core scaffold.

Chemical Challenges & Mechanistic Insights

The substrate, 3-bromo-5-(trifluoromethyl)benzoic acid , possesses two strong electron-withdrawing groups (EWGs): the trifluoromethyl group (-CF

) and the bromine atom (-Br).

• Impact on Reactivity: These EWGs significantly reduce the electron density of the aromatic ring, making the carboxylic acid carbonyl carbon highly electrophilic upon activation. While this facilitates nucleophilic attack by ammonia, it also renders the activated intermediate (e.g., acid chloride) highly susceptible to hydrolysis by ambient moisture.

• Regiochemistry: The 3,5-substitution pattern is symmetric regarding the carboxyl group, eliminating regioselectivity concerns during amidation.

• Solubility: The lipophilic nature of the -CF

  and -Br groups requires careful solvent selection (e.g., THF, DCM, or EtOAc) to maintain homogeneity during the reaction.

This guide presents two validated protocols:

• Protocol A (Acid Chloride Route): The gold standard for scalability and yield.

• Protocol B (CDI-Mediated One-Pot): A "greener" alternative avoiding corrosive chlorinating agents, suitable for parallel medicinal chemistry.

Experimental Workflows (Visualized)

The following diagram outlines the decision logic and process flow for synthesizing the target benzamide.

Caption: Process flow diagram comparing the Acid Chloride activation route (Method A) and CDI-mediated coupling (Method B) for benzamide synthesis.

Protocol A: Acid Chloride Activation (Standard)

This method utilizes oxalyl chloride to generate the acid chloride intermediate. Oxalyl chloride is preferred over thionyl chloride for gram-scale synthesis due to the formation of gaseous byproducts (CO, CO

, HCl), which simplifies purification.

Materials & Reagents

Reagent	Equiv.[1][2][3][4][5][6]	Role
3-Bromo-5-(trifluoromethyl)benzoic acid	1.0	Substrate
Oxalyl Chloride ((COCl) )	1.5	Chlorinating Agent
DMF (N,N-Dimethylformamide)	0.05	Catalyst
Dichloromethane (DCM)	10 Vol	Solvent
Ammonium Hydroxide (28-30% aq)	5.0	Nitrogen Source

Step-by-Step Procedure

• Setup : Flame-dry a 2-neck round-bottom flask (RBF) equipped with a magnetic stir bar and a nitrogen inlet.

• Dissolution : Charge the flask with 3-bromo-5-(trifluoromethyl)benzoic acid (1.0 equiv) and anhydrous DCM (0.2 M concentration).

• Activation :

  • Cool the solution to 0°C using an ice bath.

  • Add catalytic DMF (2-3 drops per gram of substrate). Note: DMF acts as a Vilsmeier-Haack type catalyst, essential for efficient conversion.

  • Add Oxalyl Chloride (1.5 equiv) dropwise via syringe. Gas evolution (CO/CO

    ) will be vigorous.

• Reaction : Allow the mixture to warm to room temperature (RT) and stir for 2–3 hours.

  • Checkpoint: Monitor by TLC (quench an aliquot with MeOH to check for the methyl ester). Disappearance of acid indicates conversion to acid chloride.

• Concentration (Optional but Recommended) : If excess oxalyl chloride is a concern, concentrate the mixture under reduced pressure to remove volatiles, then redissolve the residue in fresh anhydrous DCM or THF.

• Amidation :

  • Cool the acid chloride solution to 0°C.[2]

  • Slowly add Ammonium Hydroxide (28-30% aq) (5.0 equiv) or a saturated solution of NH

    in dioxane. Caution: Exothermic reaction.

• Completion : Stir at RT for 1–2 hours.

• Workup :

  • Dilute with EtOAc.

  • Wash organic layer with 1N HCl (to remove excess ammonia/amines), saturated NaHCO

    (to remove unreacted acid), and brine.

  • Dry over Na

    SO , filter, and concentrate.

• Purification : The crude product is often pure enough. If necessary, recrystallize from Hexanes/EtOAc or purify via flash chromatography (0-50% EtOAc in Hexanes).

Protocol B: CDI-Mediated Coupling (Green/MedChem)

This method avoids corrosive acid chlorides and is performed in a single pot. It is ideal for parallel synthesis or when handling sensitive functional groups.

Materials & Reagents

Reagent	Equiv.[1][2][3][4][5][6]	Role
3-Bromo-5-(trifluoromethyl)benzoic acid	1.0	Substrate
1,1'-Carbonyldiimidazole (CDI)	1.2	Coupling Agent
THF (Tetrahydrofuran)	10 Vol	Solvent
Ammonium Hydroxide (28% aq)	5.0	Nitrogen Source

Step-by-Step Procedure

• Activation :

  • Dissolve 3-bromo-5-(trifluoromethyl)benzoic acid (1.0 equiv) in anhydrous THF (0.2 M).

  • Add CDI (1.2 equiv) in one portion at RT.

  • Observation: CO

    gas evolution will occur.

  • Stir at 50°C for 1 hour to ensure complete formation of the acyl-imidazole intermediate.

• Amidation :

  • Cool the mixture to RT.

  • Add Ammonium Hydroxide (5.0 equiv) dropwise.

  • Stir for 3–4 hours at RT.

• Workup :

  • Remove THF under reduced pressure.

  • Resuspend the residue in EtOAc and water.[7]

  • Separate phases.[2][8] Wash the organic phase with 1N HCl (critical to remove imidazole byproduct) and brine.

  • Dry and concentrate.[2][3][6][8]

Quality Control & Characterization

Parameter	Specification	Method
Appearance	White to off-white crystalline solid	Visual
Purity	> 95% (Area %)	HPLC (254 nm)
Identity	Consistent with structure	1H-NMR, LC-MS
Melting Point	Expected: 145–155°C (Range typical for benzamides)	Capillary MP

Expected 1H-NMR Data (DMSO-d6, 400 MHz):

• Amide Protons (-CONH

  ): Two broad singlets (or one very broad hump) typically between 7.5 – 8.5 ppm.

• Aromatic Protons:

  • Due to symmetry and substitution, expect three aromatic signals (or two if resolution is low).

  • ~8.0–8.4 ppm (3H, m). The protons ortho to the carbonyl and CF groups will be deshielded.

Safety & Hazards

• Oxalyl Chloride / Thionyl Chloride: Highly toxic and corrosive. Reacts violently with water to release HCl. Use only in a well-ventilated fume hood.

• Ammonia: Lachrymator and irritant. High concentrations in the gas phase can be dangerous.

• Pressure: If using a sealed vessel for amidation (e.g., with ammonia gas), ensure the vessel is rated for the generated pressure.

References

• Preparation of 3,5-bis(trifluoromethyl)bromobenzene . United States Patent US6255545B1. (Describes the handling and reactivity of the parent bromobenzotrifluoride scaffold).

• Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids . National Institutes of Health (PMC). (Discusses coupling strategies for electron-deficient benzoic acids).

• 3-Bromo-5-(trifluoromethyl)benzoic acid . PubChem Compound Summary. (Physical properties and identifiers for the starting material).

• A Robust Protocol for the Synthesis of Amides from 3-Fluoro-5-iodobenzoic Acid . BenchChem Application Note. (Analogous protocol for halogenated/electron-deficient benzoic acids).

• Synthesis of N-trifluoromethyl amides from carboxylic acids . eScholarship. (General context on amide formation with trifluoromethylated substrates).

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Synthesis routes of 3-(Trifluoromethyl)benzamide [benchchem.com]
• 4. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Continuous Flow Synthesis of α-Trifluoromethylthiolated Esters and Amides from Carboxylic Acids: a Telescoped Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 6. orgsyn.org [orgsyn.org]
• 7. asianpubs.org [asianpubs.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Precision Suzuki-Miyaura Coupling of 3-Bromo-5-(trifluoromethyl)benzamide

Executive Summary

This guide provides validated protocols for the Suzuki-Miyaura cross-coupling of 3-Bromo-5-(trifluoromethyl)benzamide (CAS: 1007578-83-7). This scaffold is a critical intermediate in medicinal chemistry, particularly for kinase inhibitors and TRPA1 antagonists, due to the metabolic stability of the trifluoromethyl group and the hydrogen-bonding capability of the primary amide.

The primary challenge in this transformation is retaining the integrity of the primary amide (–CONH₂) while selectively engaging the aryl bromide in oxidative addition. This note outlines two distinct protocols: a robust "Workhorse Method" for standard boronic acids and a "High-Performance Method" for sterically hindered or unstable coupling partners.

Chemo-Structural Analysis & Strategy

Substrate Profiling

The substrate presents a unique "Push-Pull" electronic environment that dictates the reaction parameters:

Feature	Chemical Property	Impact on Coupling
Aryl Bromide (C-Br)	Electrophile	High Reactivity: The C-Br bond is the intended site of oxidative addition.
Trifluoromethyl (-CF₃)	Electron Withdrawing Group (EWG)	Activation: Strongly withdraws electron density from the ring, lowering the LUMO energy of the C-Br bond, thereby accelerating oxidative addition of Pd(0).
Primary Amide (-CONH₂)	Lewis Base / H-Bond Donor	Liability: (1) Can coordinate to Pd(II), creating "rest states" that slow catalysis. (2) Susceptible to dehydration (to nitrile) or hydrolysis under harsh pH/Temp.

The "Amide Paradox"

While the -CF₃ group activates the bromide, the primary amide poses a risk of catalyst poisoning.

• Mechanistic Insight: Primary amides can displace weak ligands on palladium. To counteract this, we must use chelating phosphines (e.g., dppf) or bulky biaryl phosphines (e.g., XPhos, SPhos) that sterically prevent the amide nitrogen from binding to the metal center.

• Selectivity Warning: Recent literature describes the decarbonylative coupling of amides using specific Pd/NHC catalysts. To avoid cleaving the amide bond, we strictly utilize phosphine-ligated palladium systems which prefer the C-Br bond over the C-N bond.

Visualization: Mechanistic Pathway

The following diagram illustrates the catalytic cycle, highlighting the critical ligand role in preventing amide interference.

Caption: Catalytic cycle emphasizing the Ligand's role in preventing off-cycle Pd-amide coordination.

Experimental Protocols

Protocol A: The "Workhorse" Method (Robust & Scalable)

Best for: Standard aryl/heteroaryl boronic acids. High cost-efficiency. Chemistry: Pd(dppf)Cl₂ utilizes a bidentate ferrocene ligand that creates a wide bite angle, stabilizing the Pd center against amide coordination.

Reagents:

• Substrate: 1.0 equiv (e.g., 268 mg, 1.0 mmol)

• Boronic Acid: 1.2 – 1.5 equiv

• Catalyst: Pd(dppf)Cl₂[1][2]·CH₂Cl₂ (3-5 mol%)

• Base: Na₂CO₃ (2.0 M aqueous solution, 3.0 equiv)

• Solvent: 1,4-Dioxane (0.15 M concentration relative to substrate)

Step-by-Step Procedure:

• Charge: To a reaction vial equipped with a stir bar, add the benzamide substrate, boronic acid, and Pd(dppf)Cl₂·CH₂Cl₂.[2]

• Inert: Seal the vial and purge with N₂ or Ar for 5 minutes.

• Solvent: Add degassed 1,4-Dioxane via syringe, followed by the 2.0 M Na₂CO₃ solution.

• Reaction: Heat the block/oil bath to 90°C . Stir vigorously (800 rpm).

  • Note: The biphasic nature requires high agitation rates for effective phase transfer.

• Monitor: Check via LC-MS at 2 hours. Conversion is typically >95% within 4 hours due to the activated bromide.

• Workup: Cool to RT. Dilute with EtOAc and water. Separate layers. Wash organic layer with brine, dry over MgSO₄, and concentrate.

• Purification: Flash chromatography (Hexane/EtOAc or DCM/MeOH).

Protocol B: The "High-Performance" Method (Challenging Substrates)

Best for: Sterically hindered boronic acids (ortho-substituted) or unstable heteroaryl boronates. Chemistry: Uses XPhos Pd G2 (Buchwald Generation 2). The bulky biaryl phosphine promotes transmetallation and reductive elimination even with crowded centers.

Reagents:

• Substrate: 1.0 equiv

• Boronic Acid: 1.5 equiv[2]

• Catalyst: XPhos Pd G2 (2 mol%)

• Base: K₃PO₄ (0.5 M aqueous solution, 3.0 equiv)

• Solvent: THF (Tetrahydrofuran)

Step-by-Step Procedure:

• Charge: Add substrate, boronic acid, and XPhos Pd G2 to the vessel.

• Solvent: Add THF and the aqueous K₃PO₄ solution.

• Reaction: Heat to 60°C (milder temperature preserves sensitive boronic acids).

• Monitor: Reaction is often complete in <1 hour.

• Workup: Standard aqueous workup.

Workflow Visualization

Caption: Operational workflow for the synthesis and isolation of the coupled product.

Troubleshooting & Quality Control

Observation	Root Cause	Corrective Action
Low Conversion	Catalyst poisoning by amide	Switch to Protocol B (XPhos/SPhos) or increase catalyst loading to 5 mol%.
Protodebromination (Ar-Br Ar-H)	Hydride source contamination or overheating	Use anhydrous solvents for the organic portion; lower temperature by 10°C; ensure Boronic Acid is in excess.
Homocoupling (Ar-Ar)	Oxygen presence	Degas solvents more thoroughly (sparge with Ar for 15 mins).
Hydrolysis (Amide Acid)	Base too strong/Temp too high	Switch from Na₂CO₃ to K₃PO₄; reduce temp to 60°C.

Analytical Check (LC-MS):

• Target Mass: [M+H]⁺ = Product MW + 1.

• Starting Material: 3-Bromo-5-(trifluoromethyl)benzamide (MW ~268).

• Debrominated Side Product: 3-(trifluoromethyl)benzamide (MW ~189). Presence indicates oxidative addition occurred, but transmetallation failed.

References

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. Link

• Martin, R., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki−Miyaura Cross-Coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Accounts of Chemical Research, 41(11), 1461–1473. Link

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of Boron Reagents for Suzuki–Miyaura Coupling. Chemical Society Reviews, 43, 412-443. Link

• Simmons, B. J., et al. (2019). Palladium-catalyzed decarbonylative Suzuki–Miyaura cross-coupling of amides.[3][4][5][6] Chemical Science, 10, 3434-3439. (Cited for context on amide activation - conditions to avoid).Link

• Hopkinson, M. N., et al. (2019). 3-Bromo-5-(trifluoromethyl)benzamide derivatives as TRPA1 antagonists. Bioorganic & Medicinal Chemistry Letters, 29(16), 2236-2240. (Example of scaffold utility).Link

Sources

• 1. Yoneda Labs [yonedalabs.com]
• 2. Suzuki-Miyaura Cross-Coupling Reactions of Benzyl Halides with Potassium Aryltrifluoroborates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Palladium-catalyzed Suzuki-Miyaura coupling of thioureas or thioamides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Suzuki–Miyaura cross-coupling of amides and esters at room temperature: correlation with barriers to rotation around C–N and C–O bonds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Palladium-catalyzed decarbonylative Suzuki–Miyaura cross-coupling of amides by carbon–nitrogen bond activation - Chemical Science (RSC Publishing) DOI:10.1039/C9SC03169C [pubs.rsc.org]
• 6. Palladium-catalyzed decarbonylative Suzuki–Miyaura cross-coupling of amides by carbon–nitrogen bond activation - Chemical Science (RSC Publishing) [pubs.rsc.org]

Application Note: Strategic Synthesis of 3-Bromo-5-(trifluoromethyl)aniline via Hofmann Rearrangement

Executive Summary

The 3-Bromo-5-(trifluoromethyl)aniline scaffold is a critical pharmacophore in medicinal chemistry, particularly in the development of Type II kinase inhibitors (e.g., analogs of Nilotinib and Sorafenib). While often synthesized via the reduction of nitro-arenes, the Hofmann Rearrangement of 3-Bromo-5-(trifluoromethyl)benzamide offers a direct functional group interconversion (FGI) that preserves the halogenation pattern without requiring high-pressure hydrogenation or metal catalysts that may contaminate downstream biological assays.

This Application Note provides two validated protocols for this transformation:

• Method A (Process Scale): A cost-effective, sodium hypochlorite (bleach)-mediated protocol suitable for gram-to-kilogram synthesis.

• Method B (Discovery Scale): A mild, hypervalent iodine (PIFA)-mediated protocol designed for high-throughput parallel synthesis (HTPS) and late-stage functionalization.

Retrosynthetic Analysis & Mechanistic Strategy

The transformation relies on the Hofmann Rearrangement , where a primary amide is converted to a primary amine with the loss of one carbon atom (as

).[1][2][3][4]

Electronic Considerations

The substrate contains two strong electron-withdrawing groups (EWGs): a Bromine (

) at C3 and a Trifluoromethyl ( ) at C5.

• Impact on Acidity: These EWGs significantly increase the acidity of the amide protons (

  < 15), facilitating the initial deprotonation by base.

• Impact on Migration: While EWGs typically destabilize the migrating aryl group in nucleophilic rearrangements, the formation of the isocyanate intermediate remains rapid for electron-deficient benzamides, often outperforming electron-rich substrates that are prone to side-reactions (e.g., ring bromination).

Reaction Pathway Visualization

The following diagram illustrates the mechanistic pathway and the divergence between Method A and Method B.

Figure 1: Mechanistic pathway of the Hofmann Rearrangement showing the convergence of oxidative methods at the N-haloamide/nitrene stage.[1][5][6][7]

Experimental Protocols

Method A: Sodium Hypochlorite (Bleach) Protocol

Best for: Scale-up (>10g), cost-efficiency, and avoiding heavy metal waste.

Materials

• Substrate: 3-Bromo-5-(trifluoromethyl)benzamide (1.0 equiv)

• Oxidant: Sodium Hypochlorite solution (10-13% active chlorine, 1.2 equiv)

• Base: Sodium Hydroxide (NaOH), 50% w/w aqueous solution (2.5 equiv)

• Solvent: 1,4-Dioxane or Water (if substrate solubility permits)

Step-by-Step Procedure

• Dissolution: In a 3-neck round-bottom flask equipped with a thermometer and reflux condenser, dissolve 3-Bromo-5-(trifluoromethyl)benzamide (10.0 g, 37.3 mmol) in 1,4-Dioxane (40 mL).

• Basification: Cool the solution to 0–5 °C using an ice bath. Add 50% NaOH (7.5 g, ~93 mmol) dropwise. Note: The solution may become slightly yellow.

• Oxidation (Critical Step): Add NaOCl solution (approx. 35 mL depending on titer, 45 mmol) dropwise via an addition funnel over 30 minutes.

  • Control: Maintain internal temperature < 10 °C to prevent premature rearrangement or "runaway" exotherms.

• Rearrangement: Once addition is complete, remove the ice bath and allow the mixture to warm to Room Temperature (RT) for 1 hour. Then, heat the reaction mixture to 70 °C for 2 hours.

  • Observation: Evolution of gas (

    ) indicates successful rearrangement.

• Quenching: Cool to RT. Treat with saturated sodium bisulfite (

  ) solution (10 mL) to destroy excess hypochlorite (check with starch-iodide paper; paper should remain white).

• Isolation:

  • Dilute with water (100 mL) and extract with Ethyl Acetate (

    mL).

  • Wash combined organics with Brine. Dry over

    .

  • Concentrate in vacuo to yield the crude aniline as a dark oil/solid.

• Purification: If necessary, purify via flash column chromatography (Hexanes/EtOAc 9:1) or recrystallization from heptane.

Method B: Hypervalent Iodine (PIFA) Protocol

Best for: Med-chem discovery, small scales (<1g), acid-sensitive substrates, or parallel synthesis.

Materials

• Substrate: 3-Bromo-5-(trifluoromethyl)benzamide (1.0 equiv)

• Reagent: [Bis(trifluoroacetoxy)iodo]benzene (PIFA ) (1.1 equiv)

• Base: Pyridine (2.0 equiv)

• Solvent: Acetonitrile (

  ) / Water (1:1 mixture)

Step-by-Step Procedure

• Preparation: In a reaction vial, suspend the benzamide (268 mg, 1.0 mmol) in a mixture of Acetonitrile (2.5 mL) and Water (2.5 mL).

• Additive: Add Pyridine (161 µL, 2.0 mmol). Stir for 5 minutes.

• Reagent Addition: Add PIFA (473 mg, 1.1 mmol) in one portion.

• Reaction: Stir the mixture at Room Temperature for 4–6 hours.

  • Note: PIFA mediates the formation of the isocyanate under mild conditions; water immediately hydrolyzes it to the amine.

• Workup:

  • Dilute with Ethyl Acetate (20 mL) and wash with 1M HCl (10 mL) to remove pyridine.

  • Wash with saturated

    to neutralize any trifluoroacetic acid byproducts.

  • Dry over

    and concentrate.

• Yield: Typically >85% purity without chromatography.

Analytical Validation

Successful conversion is verified by the disappearance of the amide peaks and the appearance of the aniline signal.

Feature	Starting Material (Benzamide)	Product (Aniline)
1H NMR (DMSO-d6)	7.6 (s, 1H), 8.1 (br s, 1H, NH), 8.3 (s, 1H), 8.4 (s, 1H)	5.8 (br s, 2H, NH2 ), 6.9 (s, 1H), 7.1 (s, 1H), 7.3 (s, 1H)
IR Spectroscopy	~1660 cm⁻¹ (Amide C=O stretch)	~3300–3400 cm⁻¹ (Primary Amine N-H stretch)
Mass Spec (ESI)	[M+H]+ = 268/270 (Br pattern)	[M+H]+ = 240/242 (Mass loss of 28 Da - CO)

Troubleshooting & Safety

Common Issues

• Low Yield (Method A): If the reaction stalls at the N-chloro intermediate, ensure the heating step reaches 70–80 °C. The electron-deficient ring stabilizes the N-halo species, requiring thermal energy to drive the rearrangement.

• Ring Chlorination: If using NaOCl, ensure the pH remains >12. Acidic conditions promote electrophilic aromatic substitution (chlorination of the ring) rather than the Hofmann reaction.

Safety Hazards

• Isocyanates: The intermediate aryl isocyanate is a potent sensitizer. Do not isolate it; ensure complete hydrolysis.

• Bromine/Hypochlorite: Corrosive and toxic oxidants. Perform all additions in a fume hood.

• 3-Bromo-5-(trifluoromethyl)aniline: Like most anilines, it is toxic by inhalation and skin absorption. Wear double nitrile gloves.

References

• Hofmann Rearrangement Mechanism & Scope Source: Organic Chemistry Portal URL:[Link][1]

• PIFA-Mediated Hofmann Rearrangement of Electron-Deficient Amides Source: Journal of Organic Chemistry (via NRO Chemistry) URL:[Link]

• Safety Data Sheet: 3-Bromo-5-(trifluoromethyl)aniline Source: PubChem Laboratory Chemical Safety Summary (LCSS) URL:[Link]

• Synthesis of Trifluoromethyl Anilines (Patent CN101168510A Context)

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. Hofmann Rearrangement - Chemistry Steps [chemistrysteps.com]
• 3. chemistwizards.com [chemistwizards.com]
• 4. akpcmahavidyalaya.org [akpcmahavidyalaya.org]
• 5. receipt012022.hiralalpaulcollege.ac.in [receipt012022.hiralalpaulcollege.ac.in]
• 6. Hofmann Rearrangement: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 7. archive.nptel.ac.in [archive.nptel.ac.in]

Application Note: 3-Bromo-5-(trifluoromethyl)benzamide in Fragment-Based Drug Discovery (FBDD)

Abstract

This guide details the strategic utilization of 3-Bromo-5-(trifluoromethyl)benzamide (CAS: 57946-63-1) as a high-value scaffold in Fragment-Based Drug Discovery (FBDD). Unlike simple phenyl fragments, this molecule offers a "dual-vector" advantage: the benzamide motif establishes critical hydrogen bonding networks with protein backbones, while the bromine atom serves as both a halogen-bonding anchor and a pre-installed synthetic handle for rapid elaboration. This note provides physicochemical analysis, binding mechanism hypotheses, and validated protocols for biophysical screening (SPR) and synthetic optimization (Suzuki-Miyaura coupling).

Introduction: The "Privileged" Fragment Profile

In the architecture of fragment libraries, 3-Bromo-5-(trifluoromethyl)benzamide represents a "privileged structure"—a scaffold capable of binding to diverse protein targets (kinases, proteases, GPCRs) due to its specific arrangement of functional groups.

Physicochemical Profile & "Rule of Three" Compliance

Strict adherence to the "Rule of Three" (Ro3) is essential for fragments to ensure they remain "drug-like" after the addition of molecular weight during optimization.

Property	Value	Ro3 Criteria	Status	Implication
Molecular Weight	267.97 Da	< 300 Da	✅ Pass	Allows for ~200 Da growth during lead optimization.
cLogP	~2.4	< 3.0	✅ Pass	Optimal lipophilicity for membrane permeability and binding site desolvation.
H-Bond Donors	2 (Amide )	3	✅ Pass	Critical for backbone interactions (e.g., hinge regions).
H-Bond Acceptors	1 (Amide )	3	✅ Pass	Note: F atoms are weak acceptors but modulate electronics.
Rotatable Bonds	1	3	✅ Pass	Low entropic penalty upon binding (rigid scaffold).

Mechanism of Action: Binding Modes

Understanding why this fragment binds is crucial for rational optimization. The molecule utilizes three distinct interaction vectors:[1]

• The Amide Anchor (Vector A): The primary amide acts as a bidirectional H-bond hook, often mimicking the adenosine ring in kinase ATP pockets or interacting with Asp/Glu residues in proteases.

• The Halogen Bond (Vector B - Bromine): The bromine atom exhibits a "sigma-hole"—a region of positive electrostatic potential opposite the C-Br bond. This allows it to form a linear halogen bond (X-bond) with backbone carbonyls (distance < sum of vdW radii), a high-specificity interaction often overlooked in standard docking.

• The Hydrophobic Shield (Vector C -

  ): The trifluoromethyl group provides metabolic stability (blocking P450 oxidation) and fills hydrophobic sub-pockets, displacing high-energy water molecules (entropy gain).

Visualization: Predicted Interaction Network

The following diagram illustrates the theoretical binding mode within a generic hydrophobic pocket (e.g., a Kinase Hinge region).

Caption: Interaction map showing the tripartite binding mode: Amide H-bonding, Bromine Halogen-bonding, and CF3-mediated water displacement.[2][3][4][5][6][7][8][9]

Experimental Protocols

Protocol A: Surface Plasmon Resonance (SPR) Screening

Objective: Determine binding affinity (

) and residence time. Fragments often have fast off-rates, requiring sensitive detection.

Materials:

• Instrument: Biacore T200 or S200 (Cytiva).

• Sensor Chip: CM5 (Carboxymethylated dextran).

• Running Buffer: PBS-P+ (containing 0.05% Tween 20) + 2-5% DMSO (matched to sample).

Step-by-Step Procedure:

• Ligand Immobilization: Immobilize the target protein via standard amine coupling to a density of ~3000-5000 RU. Note: High density is required due to the low molecular weight of the fragment.

• Solubility Check: Dissolve 3-Bromo-5-(trifluoromethyl)benzamide in 100% DMSO to 100 mM. Dilute to 200 µM in Running Buffer. Inspect for precipitation (nephelometry recommended).

• Solvent Correction: Prepare a DMSO calibration curve (4.5% to 5.5% DMSO) to correct for bulk refractive index shifts.

• Injection Cycle:

  • Concentration Series: 0, 15, 31, 62, 125, 250, 500 µM.

  • Contact time: 30s; Dissociation time: 15s.

  • Flow rate: 30 µL/min.

• Analysis: Fit data to a 1:1 steady-state affinity model (

  vs. ).

  • Success Criteria: Square-wave sensorgrams indicating fast on/off rates.

    is typically in the mM to high µM range (0.5 - 5 mM).

Protocol B: Synthetic Elaboration (Fragment Growing)

Objective: Utilize the bromine handle to grow the fragment via Suzuki-Miyaura coupling. Challenge: Primary amides can poison Palladium catalysts. Solution: Use of a pre-formed Pd-catalyst system or transient protection is not always necessary if XPhos Pd G2 is used, which is robust against amide interference.

Reaction Scheme: Ar-Br + R-B(OH)2 ->[Pd] Ar-R

Step-by-Step Procedure:

• Reagents:

  • Fragment: 3-Bromo-5-(trifluoromethyl)benzamide (1.0 eq).

  • Coupling Partner: Aryl boronic acid (1.2 eq) (Selected based on docking "growth" vectors).

  • Catalyst: XPhos Pd G2 (0.02 eq) (CAS: 1310584-14-5).

  • Base:

    (3.0 eq, 0.5M aqueous solution).

  • Solvent: THF or 1,4-Dioxane (degassed).

• Setup: In a nitrogen-purged vial, combine the fragment, boronic acid, and catalyst. Add solvent and aqueous base.[1]

• Reaction: Seal and heat to 60°C for 2-4 hours.

  • Monitoring: Monitor by LC-MS. The primary amide (

    ) and product ( ) are easily distinguishable.

• Workup: Dilute with EtOAc, wash with brine, dry over

  .

• Purification: Flash chromatography (DCM:MeOH gradient). The polar amide group usually requires 2-5% MeOH for elution.

Strategic Workflow: From Hit to Lead

The following flowchart outlines the decision logic for advancing this fragment.

Caption: Decision tree for fragment optimization based on structural orientation of the Bromine atom.

References

• Hajduk, P. J., et al. (2003). "A 'Rule of Three' for fragment-based lead discovery?" Drug Discovery Today. Link

  • Context: Establishes the physicochemical constraints (MW<300, etc.) used in Section 2.1.

• Wilcken, R., et al. (2013).[10] "Principles and Applications of Halogen Bonding in Medicinal Chemistry and Chemical Biology." Journal of Medicinal Chemistry. Link

  • Context: Authoritative source on the geometry and utility of Bromine-mediated halogen bonding described in Section 3.

• Roughley, S. D., & Jordan, A. M. (2011). "The Medicinal Chemistry of Carbon-Linked Substituents." Journal of Medicinal Chemistry. Link

  • Context: Validates the metabolic stability and lipophilic properties of the Trifluoromethyl group.

• Miyaura, N., & Suzuki, A. (1995). "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds." Chemical Reviews. Link

  • Context: Foundational text for the coupling protocols in Section 4.

• Erlanson, D. A., et al. (2016). "Twenty years on: the impact of fragment-based drug discovery."[11] Nature Reviews Drug Discovery. Link

  • Context: General review supporting the workflow and strategic importance of FBDD.[11]

Sources

• 1. Yoneda Labs [yonedalabs.com]
• 2. massbio.org [massbio.org]
• 3. Fragment-Based Drug Discovery: A Unified Workflow for Efficient Lead Generation-BioDuro-Global CRDMO, Rooted in Science [bioduro.com]
• 4. Looking Back, Looking Forward at Halogen Bonding in Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. A Brief Review on the Synthesis of the N-CF3 Motif in Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Fragment-Based Drug Discovery | May 18-19, 2021 [drugdiscoverychemistry.com]
• 9. Fragment‐based drug discovery—the importance of high‐quality molecule libraries - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Introducing bromine to the molecular structure as a strategy for drug design | Journal of Medical Science [jms.ump.edu.pl]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols for the Purification of 3-Bromo-5-(trifluoromethyl)benzamide via Recrystallization

Introduction: The Critical Role of Purity in Drug Discovery and Development

In the landscape of pharmaceutical and agrochemical research, the compound 3-Bromo-5-(trifluoromethyl)benzamide serves as a pivotal intermediate in the synthesis of a variety of bioactive molecules. The presence of the trifluoromethyl group can significantly enhance the metabolic stability and bioactivity of the final compounds.[1] Consequently, the purity of this building block is of paramount importance, as impurities can lead to undesirable side reactions, lower yields of the target molecule, and potential complications in biological assays. This application note provides a comprehensive guide to the purification of 3-Bromo-5-(trifluoromethyl)benzamide using the robust and widely applicable technique of recrystallization. We will delve into the theoretical underpinnings of solvent selection, provide detailed experimental protocols, and offer troubleshooting guidance to enable researchers to obtain a highly pure product.

Understanding the Physicochemical Landscape of 3-Bromo-5-(trifluoromethyl)benzamide

While specific solubility data for 3-Bromo-5-(trifluoromethyl)benzamide is not extensively documented in publicly available literature, we can infer its properties from its structural analogue, 3-Bromo-5-(trifluoromethyl)benzoic acid. This related compound is a solid with a melting point in the range of 133-137 °C.[1] This strongly suggests that 3-Bromo-5-(trifluoromethyl)benzamide is also a solid at room temperature.

The molecule itself possesses a dual nature in terms of polarity. The benzamide moiety contains a polar amide group capable of hydrogen bonding, while the brominated and trifluoromethylated phenyl ring is largely nonpolar and lipophilic. This duality is the key to selecting an appropriate recrystallization solvent.

The Cornerstone of Recrystallization: Strategic Solvent Selection

The ideal recrystallization solvent is one in which the compound of interest has high solubility at elevated temperatures and low solubility at lower temperatures.[2] This differential solubility allows for the dissolution of the impure solid in a minimal amount of hot solvent, followed by the formation of pure crystals upon cooling, leaving the impurities behind in the "mother liquor."

A Systematic Approach to Solvent Screening

Given the absence of specific solubility data, a systematic screening of potential solvents is the most effective strategy. This typically involves testing the solubility of a small amount of the crude 3-Bromo-5-(trifluoromethyl)benzamide in various solvents at room temperature and then upon heating.

Protocol for Solvent Screening:

• Preparation: Place approximately 10-20 mg of the crude 3-Bromo-5-(trifluoromethyl)benzamide into several small test tubes.

• Solvent Addition (Room Temperature): To each test tube, add a different candidate solvent (e.g., water, ethanol, methanol, isopropanol, acetone, ethyl acetate, toluene, hexane) dropwise, vortexing after each addition, until a total of 1 mL has been added. Observe and record the solubility at room temperature.

• Heating: If the compound is insoluble or sparingly soluble at room temperature, gently heat the test tube in a water bath or on a hot plate.[3] Observe and record the solubility at elevated temperatures.

• Cooling: If the compound dissolves upon heating, allow the solution to cool to room temperature and then in an ice-water bath.[4] Observe the formation of crystals. An ideal solvent will show significant crystal formation upon cooling.

Candidate Solvents for Consideration

Based on the structure of 3-Bromo-5-(trifluoromethyl)benzamide, the following solvents and solvent systems are recommended for initial screening:

Solvent	Class	Boiling Point (°C)	Rationale
Ethanol	Polar Protic	78	The hydroxyl group can interact with the polar amide, while the ethyl group provides some non-polar character. Often a good starting point for aromatic compounds.
Methanol	Polar Protic	65	Similar to ethanol but more polar. May be too effective a solvent at room temperature, leading to lower recovery.
Isopropanol	Polar Protic	82	Less polar than ethanol, which might provide a better solubility differential between hot and cold conditions.
Ethyl Acetate	Polar Aprotic	77	A moderately polar solvent that can be effective for compounds with both polar and non-polar features.
Toluene	Non-polar	111	The aromatic nature of toluene can effectively dissolve the phenyl ring, but it may be too non-polar to dissolve the amide group sufficiently, even when hot.
Hexane	Non-polar	69	Likely to be a poor solvent due to the polar amide group, but could be useful as an anti-solvent in a mixed solvent system.
Water	Polar Protic	100	Due to the significant non-polar portion of the molecule, it is expected to be insoluble in water.[5][6] However, it could be a good anti-solvent in a mixed solvent system with a water-miscible organic solvent like ethanol or acetone.
Ethanol/Water	Mixed	Variable	A common and effective mixed solvent system. The compound is dissolved in the minimum amount of hot ethanol, and then hot water is added dropwise until the solution becomes slightly cloudy.[4]
Toluene/Hexane	Mixed	Variable	A non-polar mixed solvent system that can be effective if the compound is highly soluble in hot toluene but sparingly soluble in hexane.

Detailed Protocol for the Recrystallization of 3-Bromo-5-(trifluoromethyl)benzamide

This protocol assumes that a suitable single or mixed solvent system has been identified through the screening process described above.

Workflow for Recrystallization

Caption: A generalized workflow for the purification of a solid compound via recrystallization.

Step-by-Step Methodology

• Dissolution:

  • Place the crude 3-Bromo-5-(trifluoromethyl)benzamide in an Erlenmeyer flask.

  • Add a magnetic stir bar or a boiling chip to ensure smooth boiling.[3]

  • On a hot plate, bring a separate flask of the chosen recrystallization solvent to a gentle boil.

  • Add the hot solvent to the flask containing the crude solid in small portions, with continuous stirring and heating, until the solid just dissolves.[7] It is crucial to use the minimum amount of hot solvent to ensure a good recovery of the purified product.

• Hot Gravity Filtration (if necessary):

  • If insoluble impurities are observed in the hot solution, a hot gravity filtration is required.[4]

  • Set up a gravity filtration apparatus with fluted filter paper in a stemless funnel.

  • Preheat the funnel and the receiving flask by pouring some of the boiling solvent through it to prevent premature crystallization of the product on the filter paper or in the funnel stem.

  • Carefully and quickly pour the hot solution containing the dissolved product through the fluted filter paper.

• Crystallization:

  • Cover the flask containing the hot, clear filtrate with a watch glass and allow it to cool slowly to room temperature without disturbance.[7] Slow cooling promotes the formation of larger, purer crystals.

  • Once the flask has reached room temperature and crystal formation appears to have ceased, place the flask in an ice-water bath for at least 15-30 minutes to maximize the yield of the crystallized product.[8]

• Crystal Collection and Washing:

  • Set up a vacuum filtration apparatus using a Büchner funnel and a clean filter flask.

  • Wet the filter paper with a small amount of the cold recrystallization solvent to ensure it is sealed against the funnel.

  • Turn on the vacuum and swirl the contents of the flask to create a slurry of the crystals in the mother liquor.

  • Pour the slurry into the Büchner funnel.

  • Wash the crystals with a small amount of fresh, ice-cold solvent to remove any adhering mother liquor which contains the soluble impurities.[2] It is important to use cold solvent to minimize the loss of the desired product.

• Drying:

  • Allow the crystals to be pulled dry on the Büchner funnel under vacuum for several minutes.

  • Transfer the purified crystals to a pre-weighed watch glass and allow them to air dry completely. For faster drying, a vacuum oven at a temperature well below the melting point of the compound can be used.

• Purity and Yield Assessment:

  • Once the crystals are completely dry, weigh them to calculate the percent recovery.

  • Determine the melting point of the recrystallized product. A sharp melting point close to the literature value is an indication of high purity.

Troubleshooting Common Recrystallization Issues

Issue	Potential Cause(s)	Recommended Solution(s)
Oiling Out	The boiling point of the solvent is higher than the melting point of the solute. The solute is too insoluble in the chosen solvent.	Add more solvent. If oiling persists, try a lower-boiling solvent or a mixed solvent system.
No Crystal Formation	Too much solvent was used. The solution is supersaturated.	Try to induce crystallization by scratching the inside of the flask with a glass rod or by adding a seed crystal of the pure compound.[7] If this fails, evaporate some of the solvent and allow the solution to cool again.
Low Recovery	Too much solvent was used. The crystals were washed with solvent that was not cold. The compound has significant solubility in the cold solvent.	Ensure the minimum amount of hot solvent is used. Always wash with ice-cold solvent. If solubility in the cold solvent is still too high, a different solvent may be required.
Colored Impurities in Crystals	The colored impurities are co-crystallizing with the product.	Add a small amount of activated charcoal to the hot solution before the hot gravity filtration step to adsorb the colored impurities.[8]

Conclusion

Recrystallization is a powerful and versatile technique for the purification of solid organic compounds like 3-Bromo-5-(trifluoromethyl)benzamide. By following a systematic approach to solvent selection and adhering to the detailed protocol provided in this application note, researchers can significantly enhance the purity of their material, ensuring the integrity and reliability of their subsequent synthetic transformations and biological evaluations.

References

• Homi Bhabha Centre for Science Education. Recrystallization. [Link]

• LookChem. 3-Bromo-5-trifluoromethylbenzoic Acid CAS 328-67-6. [Link]

• University of Colorado Boulder. Recrystallization. [Link]

• Florida A&M University. Recrystallization is the most common method for purifying solid compoun. [Link]

• Professor Dave Explains. Recrystallization and Melting Point Analysis. [Link]

• Florida A&M University. Lab Report Recrystallization September 27, 2016. [Link]

• CAS Standard Substance Network. 1007578-83-7_3-bromo-5-(trifluoromethyl)benzamide standard. [Link]

• Allfluoro Pharmaceutical Co., Ltd. 3-Bromo-5-(trifluoromethoxy)benzamide. [Link]

• ChemBK. 3-Bromobenzamide. [Link]

• Bouling Chemical Co., Limited. 3-Bromo-5-Methylbenzotrifluoride (CAS 401-89-6). [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. people.chem.umass.edu [people.chem.umass.edu]
• 3. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 4. chem.hbcse.tifr.res.in [chem.hbcse.tifr.res.in]
• 5. chembk.com [chembk.com]
• 6. 3-Bromo-5-Methylbenzotrifluoride (CAS 401-89-6) | Properties, Uses, Safety & Suppliers in China [boulingchem.com]
• 7. youtube.com [youtube.com]
• 8. famu.edu [famu.edu]

Technical Notes & Optimization

Technical Support Center: Suzuki Coupling of Sterically Hindered Benzamides

Status: Operational Subject: Optimization of Yields for Ortho-Substituted/Hindered Benzamide Substrates Ticket ID: SC-BENZ-001 Assigned Specialist: Senior Application Scientist, Synthesis Division

Core Directive: The "Ortho-Effect" Challenge

Welcome to the technical support hub for hindered Suzuki-Miyaura couplings. You are likely here because your standard protocol (Pd(PPh₃)₄ or Pd(dppf)Cl₂) failed to convert a sterically hindered benzamide substrate.

The Problem: Coupling an aryl halide bearing an ortho-amide group (e.g., 2-halo-N,N-dialkylbenzamide) presents a "Perfect Storm" of kinetic barriers:

• Steric Clash: The bulky amide group prevents the palladium center from approaching the C-X bond for oxidative addition.

• Coordination Poisoning: The amide carbonyl oxygen can act as a directing group, coordinating to the Palladium (Pd) center. In hindered systems, this forms a stable, unreactive "resting state" chelate that halts the catalytic cycle.

• Competitive Protodeboronation: Because the cross-coupling rate is slowed by sterics, the boronic acid partner has more time to degrade (hydrolyze) before it can transmetalate, leading to low yields and "missing" mass.

This guide provides the protocols to bypass these barriers using Next-Generation Precatalysts .

Catalyst & Ligand Selection (The Engine)

For hindered benzamides, you must abandon "naked" Pd sources (like Pd(OAc)₂) and simple phosphines. You require a system that generates a monoligated, electron-rich Pd(0) species.

Recommended Systems

Catalyst System	Best For...	Mechanism of Action
XPhos Pd G4	Primary Recommendation. General hindered benzamides. Excellent for electron-rich substrates.	The bulky biaryl ligand (XPhos) prevents amide coordination. The G4 precatalyst ensures 100% activation at low temperatures.
Pd-PEPPSI-IPent	"The Sledgehammer." Tetra-ortho-substituted systems or when XPhos fails.	The "Flexible Bulk" of the IPent (Isopentyl) NHC ligand forces the reaction forward. The pyridine ligand is a "throw-away" stabilizer.
SPhos Pd G4	Substrates where the boronic acid is unstable.[1][2][3][4]	Faster oxidative addition rates can sometimes outcompete protodeboronation.

Visualizing the Steric Solution

The diagram below illustrates how bulky ligands (L) facilitate the critical steps in hindered coupling.

Caption: The catalytic cycle emphasizing where ligand bulk prevents coordination (OxAdd) and forces product release (RedElim).

Standard Operating Procedures (SOPs)

Do not deviate from the order of addition. These catalysts are air-stable as solids but sensitive once in solution.

Protocol A: The "Buchwald" Method (XPhos Pd G4)

Best for: 2-substituted benzamides coupling with aryl boronic acids.

• Stoichiometry:

  • Aryl Halide (Benzamide): 1.0 equiv

  • Boronic Acid: 1.2 - 1.5 equiv (Excess is crucial due to potential degradation)

  • Base: K₃PO₄ (2.0 - 3.0 equiv)

  • Catalyst: XPhos Pd G4 (1.0 - 2.0 mol%)

• Solvent System:

  • THF:Water (10:1) or Dioxane:Water (4:1).

  • Note: A small amount of water is strictly required for the activation of the G4 precatalyst and the transmetalation step.

• Execution:

  • Add solid reagents (Halide, Boronic Acid, Base, Catalyst) to a vial containing a stir bar.

  • Seal the vial with a septum cap.

  • Evacuate and backfill with Argon/Nitrogen (3 cycles).

  • Add degassed solvent via syringe.

  • Heat to 60–80°C for 2–4 hours. (Hindered substrates rarely work at RT).

Protocol B: The "PEPPSI" Method (Pd-PEPPSI-IPent)

Best for: Extremely hindered cases (e.g., 2,6-disubstituted benzamides).

• Stoichiometry:

  • Substrate/Boronic Acid: Same as above.

  • Base: KOtBu (Potassium tert-butoxide) or K₂CO₃.

  • Catalyst: Pd-PEPPSI-IPent (2.0 mol%).

• Solvent System:

  • Toluene or Dioxane (Technical grade is often acceptable, but anhydrous is preferred for reproducibility).

• Execution:

  • This catalyst is robust.[5] Mix solids, add solvent, and heat to 80°C .

  • Critical: If using KOtBu, ensure your benzamide is not sensitive to strong bases (risk of hydrolysis). If sensitive, switch to K₂CO₃.

Troubleshooting Guide & Logic Tree

If your yield is <50%, follow this diagnostic workflow.

Caption: Diagnostic logic tree for identifying the root cause of reaction failure.

Critical Failure Mode: Protodeboronation

In hindered couplings, the reaction is slow. This gives the boronic acid time to hydrolyze (lose the Boron group and become a proton), effectively destroying your nucleophile.

Symptoms:

• Benzamide remains unreacted.

• Boronic acid disappears.

• Formation of the "reduced" arene from the boronic acid (e.g., Phenylboronic acid becomes Benzene).

The Fix:

• Slow Addition: Do not add all boronic acid at once. Add it in 3 portions over 1 hour.

• Reduce Water: Switch to anhydrous conditions using CsF (Cesium Fluoride) as the base in pure Dioxane.

• MIDA Boronates: If the boronic acid is unstable (e.g., 2-pyridine, 5-membered heterocycles), use a MIDA boronate ester. These slowly release the active species, keeping the concentration low and preventing side reactions.[1]

Frequently Asked Questions (FAQ)

Q: Can I use Pd(PPh₃)₄ if I just add more of it (e.g., 10 mol%)? A: No. In hindered benzamides, the issue is not just catalyst death, but the inability of the PPh₃ ligand to open up space for the substrate. PPh₃ is not bulky enough to force the reductive elimination in crowded systems. You will likely just get homocoupling or dehalogenation.

Q: My benzamide has a secondary amide (NH). Do I need to protect it? A: Generally, no , if you use XPhos Pd G4 . This catalyst is highly chemoselective for the C-X bond over the N-H bond. However, if you use strong bases like NaH or KOtBu, you will deprotonate the amide, which might poison the catalyst. In that case, use K₃PO₄ (a milder base).

Q: Why does the protocol require "degassing" if the G4 catalyst is air-stable? A: The solid precatalyst is air-stable. Once it activates in solution to form Pd(0), it becomes oxygen-sensitive. Furthermore, oxygen promotes homocoupling of the boronic acid (Suzuki-type homocoupling), which consumes your reagent.

References

• Buchwald Precatalysts (G3/G4): Bruno, N. C., Niljianskul, N., & Buchwald, S. L. (2014). Design and Preparation of New Palladium Precatalysts for C–C and C–N Cross-Coupling Reactions. Chemical Science.

• Pd-PEPPSI-IPent (Steric Bulk): Organ, M. G., et al. (2009). Pd-PEPPSI-IPent: An Active, Sterically Demanding Cross-Coupling Catalyst. Angewandte Chemie International Edition.

• Protodeboronation Mechanisms: Cox, P. A., et al. (2016). Protodeboronation of Heteroaryl Boronic Acids: Mechanism, Scope, and Inhibition. Journal of the American Chemical Society.[5]

• Amide Activation (Contextual): Hie, L., et al. (2016). Nickel-Catalyzed Activation of Amide C–N Bonds. Nature.[2]

Sources

• 1. Protodeboronation - Wikipedia [en.wikipedia.org]
• 2. Design and Preparation of New Palladium Precatalysts for C-C and C-N Cross-Coupling Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. G3 and G4 Buchwald Precatalysts [sigmaaldrich.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. A General Method for the Suzuki-Miyaura Cross-Coupling of Sterically Hindered Aryl Chlorides: Synthesis of Di- and Tri-ortho-substituted Biaryls in 2-Propanol at Room Temperature [organic-chemistry.org]

Technical Support Center: High-Purity Isolation of 3-Bromo-5-(trifluoromethyl)benzamide

Executive Summary

The presence of the des-bromo impurity (3-(trifluoromethyl)benzamide) in reaction mixtures of 3-Bromo-5-(trifluoromethyl)benzamide is a critical process deviation. This impurity typically arises from two distinct sources: Raw Material Carryover (from the aniline or benzoic acid precursor) or In-Process Hydrodebromination (HDB) during metal-catalyzed steps.

Because the des-bromo analog lacks the heavy bromine atom but shares the identical amide and trifluoromethyl scaffold, it frequently forms solid solutions with the target product. This makes standard recrystallization inefficient and requires orthogonal purification strategies.

This guide provides a root-cause analysis and validated protocols to isolate high-purity material (>98% HPLC).

Module 1: Diagnostic & Root Cause Analysis

Q: How do I determine if the des-bromo impurity is from my starting material or generated during the reaction?

A: You must perform a "Fate of Impurity" study using HPLC tracking.

• Analyze the Starting Material: Inject your precursor (e.g., 3-bromo-5-(trifluoromethyl)benzoic acid or aniline). If the des-bromo analog is present >0.5%, it will carry through to the benzamide.

  • Action: If present, purify the starting material first. It is chemically easier to separate the acid/aniline precursors than the final neutral benzamide.

• Analyze the Reaction Matrix: If the starting material is pure, but the impurity appears over time, you are experiencing Hydrodebromination (HDB) .

  • Cause: This is common in Pd or Cu-catalyzed cross-couplings (if the benzamide is an intermediate) or if radical initiators are present.

  • Mechanism:[1][2][3] Metal-hydride species (formed from moisture or alcoholic solvents) insert into the C-Br bond, followed by reductive elimination of the hydrogenated arene.

Visualization: Impurity Origin Decision Tree

Figure 1: Diagnostic workflow to distinguish between raw material carryover and active hydrodebromination side-reactions.

Module 2: Purification Protocols

Q: Standard recrystallization (EtOH/Water) is not improving the purity. Why?

A: You are likely fighting Solid Solution Formation . The Bromine atom (Van der Waals radius ~1.85 Å) and the Hydrogen atom (~1.20 Å) are different sizes, but the strong lattice energy driven by the amide hydrogen bonding and the bulky -CF3 group can force the des-bromo impurity into the crystal lattice of the product. Standard thermodynamic recrystallization often fails here.

Solution: Use Kinetic Displacement Recrystallization or Orthogonal Chromatography .

Protocol A: The "Polarity-Switch" Recrystallization

Instead of standard alcohol/water, use a system that maximizes the solubility difference based on the lipophilicity of the Bromine atom.

• Solvent System: Toluene (Good solvent) / Heptane (Anti-solvent).

• Rationale: The des-bromo impurity is slightly more polar and less lipophilic than the brominated product. Non-polar solvents like Heptane discriminate better based on halogen content than alcohols do.

Step-by-Step Methodology:

• Dissolution: Dissolve crude solid in Toluene at 80°C (10 mL per gram).

• Hot Filtration: Filter while hot to remove insoluble salts/catalysts.

• Nucleation: Cool slowly to 50°C. Seed with pure product if available.

• Anti-Solvent Addition: Add Heptane dropwise at 50°C until slight turbidity persists.

  • Ratio Target: 1:2 Toluene:Heptane.

• Cooling Ramp: Cool to 0°C at a rate of 10°C/hour. Do not crash cool.

• Wash: Filter and wash with cold 1:3 Toluene:Heptane.

Protocol B: Chromatographic Separation (Flash/Prep HPLC)

If crystallization fails, chromatography is required. Silica gel often shows poor resolution (ΔRf < 0.05).

Recommendation: Switch to Reverse Phase (C18) or Phenyl-Hexyl stationary phases.

Parameter	Condition	Mechanism of Action
Stationary Phase	Phenyl-Hexyl (Preferred) or C18	Phenyl phases interact with the π-cloud of the benzamide. The Br-substituent alters the π-density, improving separation factors ( ) compared to standard C18.
Mobile Phase	Water / Acetonitrile (with 0.1% Formic Acid)	Acid suppresses ionization of the amide, sharpening peaks.
Gradient	Shallow Gradient (e.g., 40% 55% ACN over 20 mins)	A shallow gradient maximizes the time in the "separation window."
Detection	UV @ 254 nm	Both compounds absorb strongly here.

Module 3: Prevention Strategies (Synthesis Phase)

Q: I am synthesizing the benzamide via Pd-catalyzed aminocarbonylation. How do I stop the des-bromo impurity from forming?

A: Hydrodebromination (HDB) is a major side reaction in Pd-catalyzed cross-couplings of aryl bromides. The Pd(0) oxidatively adds to the Ar-Br bond. If a hydride source is present (or if transmetallation is slow), the Pd-H species forms and reductively eliminates Ar-H (the impurity).

Corrective Actions:

• Solvent Switch: Avoid primary/secondary alcohols (e.g., Isopropanol, Ethanol) as solvents. They act as hydride donors via

  -hydride elimination on the metal center.

  • Alternative: Use DMF, DMAc, or Toluene.

• Water Control: Ensure strictly anhydrous conditions. Water can act as a proton source in certain catalytic cycles.

• Catalyst Load: High Pd loading increases the probability of side reactions if the main cycle is rate-limited. Keep Pd loading <1 mol% if possible.

• Base Selection: If using amine bases, avoid those with

  -hydrogens susceptible to hydride transfer. Use inorganic bases ( , ) where possible.

Visualization: HDB Prevention Workflow

Figure 2: Critical Process Parameters (CPPs) to minimize hydrodebromination during synthesis.

Module 4: Advanced Scavenging (The "Last Resort")

Q: I have 95% purity and cannot run a column. Is there a chemical scavenger?

A: Direct chemical scavenging of the des-bromo impurity is chemically difficult because the impurity is less reactive than your product (it lacks the reactive C-Br handle).

However, you can exploit the acidity of the amide proton if the impurity profile allows.

The "Reverse Scavenge" (Theoretical Approach): If your product is the only brominated species:

• Derivatization: React the crude mixture with a solid-supported thiol or amine if and only if you are performing a subsequent step that displaces the Bromine.

• Note: This is generally not recommended for the final API step.

Best Practical "Scavenge": Use Preparative HPLC . For 3-Bromo-5-(trifluoromethyl)benzamide, the cost of losing material in recrystallization mother liquors often outweighs the cost of a prep-HPLC run.

References

• Hydrodehalogenation Mechanisms

  • Title: Radical Hydrodehalogenation of Aryl Bromides and Chlorides with Sodium Hydride and 1,4-Dioxane.[1][2][3]

  • Source:J. Am. Chem. Soc.[2] / NIH PubMed

  • URL:[Link]

• Impurity Profiling in Halo-Anilines

  • Title: Rapid Identification of Unknown Impurities in 3-Bromo-5-(trifluoromethyl)aniline by LC-SPE/NMR.
  • Source:Cro

  • URL:[Link]

• General Recrystallization Strategies

  • Title: Recrystallization: A common method of purifying a solid.[4][5]

  • Source:University of Wisconsin-Madison Chemistry Dept.

  • URL:[Link]

• Separation of Halo-Isomers

  • Title: Process for the separation of two isomers...[6] purification of 1-phenyl-2-bromoethane.

  • Source:Google P
  • URL

Disclaimer: The protocols provided above are for research and development purposes. Users must verify compatibility with their specific reaction scale and safety regulations (HSE). Always consult Safety Data Sheets (SDS) for 3-Bromo-5-(trifluoromethyl)benzamide before handling.

Sources

• 1. Radical Hydrodehalogenation of Aryl Bromides and Chlorides with Sodium Hydride and 1,4-Dioxane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Radical Hydrodehalogenation of Aryl Bromides and Chlorides with Sodium Hydride and 1,4‐Dioxane - PMC [pmc.ncbi.nlm.nih.gov]
• 4. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 5. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 6. EP0403331B1 - Process for the separation of two isomers and, its use in the purification of 1-phenyl-2-bromoethane - Google Patents [patents.google.com]

Preventing hydrolysis of trifluoromethyl group under basic conditions

Subject: Stability of Trifluoromethyl (

) Groups Under Basic Conditions Ticket ID: F-CF3-BAS-001 Status: Resolved / Guide Published

Executive Summary: The "Stable" Group Paradox

The trifluoromethyl group is widely regarded as metabolically stable and lipophilic, often dubbed a "super-halogen." However, in synthetic organic chemistry, this stability is conditional. Under basic conditions , particularly when the aromatic ring bears electron-donating groups (EDGs) like hydroxyl (-OH) or amino (-NH2) in ortho or para positions, the

group becomes highly susceptible to hydrolysis.

This guide addresses the mechanistic root of this instability (Quinone Methide formation) and provides actionable protocols to prevent "disappearing fluorine" during your synthesis.

Module 1: Diagnostic & Mechanism

Q: Why is my benzotrifluoride starting material converting to a carboxylic acid?

A: If your substrate is a phenol or aniline with a

group in the ortho or para position, you are likely triggering Quinone Methide (QM) elimination .

Unlike simple alkyl hydrolysis, this is not a direct nucleophilic attack on the

carbon. Instead, the base deprotonates the phenol/aniline, pushing electron density into the ring and forcing the ejection of a fluoride ion. This generates a highly reactive Quinone Methide intermediate, which is rapidly quenched by water to form a carboxylic acid.

Visualizing the Failure Mode

The following diagram illustrates the degradation of p-trifluoromethylphenol under basic aqueous conditions.

Figure 1: The "Elimination-Addition" pathway.[1][2][3][4][5][6] Note that fluoride ejection is the rate-determining step driven by the electron donation from the phenolate oxygen.

Module 2: Reaction Optimization (Troubleshooting)

Q: I am performing a Buchwald-Hartwig coupling. Which base should I use to save the group?

A: Avoid strong alkoxide bases (

, ) if your -arene is electron-rich.

Strong bases generate the phenolate/anilido species required for the QM mechanism described above. To prevent this, you must switch to weaker bases that can promote the catalytic cycle without fully deprotonating the specific protons that trigger fluoride elimination.

Base Selection Matrix for

-Arenes:

Base Type	Examples	Risk Level	Recommended Scenario
Alkoxides	, ,	CRITICAL	Avoid with o/p-OH or o/p-NH substituents. Safe only for electron-deficient neutral arenes.
Hydroxides	,	HIGH	High risk of hydrolysis in aqueous/organic biphasic mixtures.
Carbonates	,	MODERATE	Safer standard. Use anhydrous conditions to prevent the final hydrolysis step.
Phosphates		LOW	Gold Standard. Mild enough to preserve but active enough for Pd-catalysis.
Fluorides	,	LOW	Good alternative for Stille/Suzuki couplings; high lattice energy stabilizes the system.

Module 3: Validated Protocols

Protocol A: "Safe" Suzuki-Miyaura Coupling for -Phenols

Context: Coupling a boronic acid with a halogenated phenol containing a sensitive

group.

The Logic: This protocol uses Potassium Phosphate (

) instead of Carbonates or Hydroxides. Phosphate acts as a proton shuttle for the palladium catalyst but is insufficiently basic to rapidly drive the formation of the quinone methide intermediate.

Step-by-Step:

• Setup: Charge a reaction vial with:

  • Aryl halide (

    equiv)

  • Boronic acid (

    equiv)
  • ( equiv)
  • (tribasic, anhydrous) ( equiv)

• Solvent: Add 1,4-Dioxane (anhydrous). Note: Avoid water as a co-solvent to eliminate the nucleophile required for the final hydrolysis step.

• Degas: Sparge with Argon for 5 minutes.

• Reaction: Seal and heat to

  for 4-12 hours.

• Workup: Dilute with EtOAc, wash with mildly acidic brine (pH ~5-6) to neutralize any trace phenolate immediately upon exposure to water.

Protocol B: The "Masking" Strategy (Protection)

Context: When strong bases are unavoidable (e.g.,

is required for a difficult amination).

The Logic: If the electron donor (OH/NH) is "masked," the push-pull mechanism leading to fluoride elimination cannot occur.

• Protection: Convert the phenol to a Silyl Ether (TBS/TIPS) or Pivalate Ester .

  • Why? Acetates are too labile; Methyl ethers are too hard to remove. Silyl ethers are stable to base but removable with Fluoride sources later.

• Coupling: Perform the high-energy coupling using

  .

• Deprotection: Treat with TBAF (buffered with acetic acid) to recover the phenol.

Module 4: Frequently Asked Questions (FAQs)

Q: Does solvent choice affect

hydrolysis rates? A: Yes. Polar aprotic solvents like DMSO and DMF significantly accelerate hydrolysis. They solvate the cation (e.g., ), leaving the naked anion (hydroxide or phenolate) much more reactive. If possible, switch to non-polar solvents like Toluene or Dioxane .

Q: Can light cause

degradation? A: Yes. Recent studies indicate that benzotrifluorides can undergo photolytic defluorination under UV irradiation. Store sensitive intermediates in amber vials, especially if they are in solution for extended periods.

Q: I see "difluoro" impurities by NMR (

). What are these? A: These are often "arrested" intermediates. If the Quinone Methide forms but is trapped by a different nucleophile (like an alcohol solvent or an amine reactant) rather than water, you may get a benzylic ether/amine with two fluorines remaining ( ). This confirms your instability is mechanistically driven by the elimination pathway.

References

• Jones, E. S., et al. "Spontaneous Aqueous Defluorination of Trifluoromethylphenols: Substituent Effects and Revisiting the Mechanism." ChemRxiv, 2024.[3]

• Sakai, T. T., & Santi, D. V. "Hydrolysis of hydroxybenzotrifluorides and fluorinated uracil derivatives.[7] General mechanism for carbon-fluorine bond labilization." Journal of Medicinal Chemistry, 1973.

• Surry, D. S., & Buchwald, S. L. "Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide." Chemical Science, 2011.[8] (Context on base selection in couplings).

• Turro, N. J., et al. "The Generation and Reactions of Quinone Methides." PMC (NIH).

Sources

• 1. The Generation and Reactions of Quinone Methides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. sioc.cas.cn [sioc.cas.cn]
• 3. chemrxiv.org [chemrxiv.org]
• 4. chemrxiv.org [chemrxiv.org]
• 5. Physical and Thermal Characterizations of Newly Synthesized Liquid Crystals Based on Benzotrifluoride Moiety - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Process for preparing benzotrifluoride and its derivatives - Patent 0004636 [data.epo.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. dspace.mit.edu [dspace.mit.edu]

Technical Support Center: Synthesis and Regioisomer Resolution of 3-Bromo-5-(trifluoromethyl)benzamide

Welcome to the dedicated technical support guide for the synthesis of 3-Bromo-5-(trifluoromethyl)benzamide. This resource is tailored for researchers, medicinal chemists, and process development scientists who are navigating the complexities of synthesizing this valuable intermediate. The presence of two meta-directing groups, the bromine atom and the trifluoromethyl group, introduces significant challenges in controlling regioselectivity, often leading to the formation of undesired isomers. This guide provides in-depth troubleshooting advice, frequently asked questions, and detailed protocols to help you optimize your synthesis and effectively resolve regioisomeric impurities.

Frequently Asked Questions (FAQs)

Q1: What is the most common and reliable synthetic route to 3-Bromo-5-(trifluoromethyl)benzamide?

A1: The most direct and widely employed method is the amidation of 3-bromo-5-(trifluoromethyl)benzoic acid or its more reactive acyl chloride derivative. The conversion of the carboxylic acid to the benzamide can be achieved in a one-pot synthesis or through a two-step process involving the isolation of the intermediate acyl chloride. The latter often provides higher purity and yield.

Q2: What are the primary regioisomeric impurities I should expect during the synthesis?

A2: Regioisomers typically arise if the bromination step is performed on a pre-existing trifluoromethyl-substituted aromatic ring. The trifluoromethyl group is a deactivating, meta-directing group. Therefore, if you were to brominate 3-(trifluoromethyl)benzamide, you would expect substitution at the positions meta to the trifluoromethyl group, leading to the desired 3-bromo-5-(trifluoromethyl)benzamide. However, minor amounts of other isomers can form depending on the reaction conditions. If starting from 3-aminobenzotrifluoride, bromination followed by a Sandmeyer reaction to introduce the amide functionality could also lead to a mixture of isomers.

Q3: Why is the separation of these regioisomers so critical in a drug development context?

A3: The precise positioning of substituents on a pharmaceutical intermediate or active pharmaceutical ingredient (API) is fundamental to its biological activity, pharmacokinetic profile, and safety. Different regioisomers can exhibit vastly different efficacy, toxicity, and metabolic stability. Therefore, for regulatory approval and to ensure patient safety, it is imperative to synthesize and isolate the correct, pure regioisomer.

Q4: What are the main challenges in separating these regioisomers?

A4: The primary challenge lies in the similar physicochemical properties of the regioisomers, such as polarity, solubility, and boiling point. These similarities often result in co-elution in chromatography and make separation by crystallization or distillation difficult. Developing a highly selective analytical and preparative separation method is therefore a key step.[1]

Troubleshooting Guides

Issue 1: Low Yield of 3-Bromo-5-(trifluoromethyl)benzamide

Possible Cause	Troubleshooting Step
Incomplete reaction during amidation.	- Monitor the reaction: Use Thin Layer Chromatography (TLC) to track the consumption of the starting material. - Increase reaction time: Allow the reaction to stir for a longer period. - Reagent stoichiometry: Ensure a slight excess of the aminating agent (e.g., ammonia) is used to drive the reaction to completion.[2]
Hydrolysis of the acyl chloride intermediate.	- Use anhydrous conditions: Thoroughly dry all glassware and use anhydrous solvents. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).[3] - Control temperature: The reaction of the carboxylic acid with thionyl chloride or oxalyl chloride can be exothermic. Maintain a low temperature during the addition of reagents.
Loss of product during work-up.	- Optimize extraction: Ensure the correct pH of the aqueous layer during extraction to prevent the amide from becoming soluble. - Careful washing: Washing the crude product with a dilute sodium bicarbonate solution can help remove any unreacted acidic starting material.[2]

Issue 2: Presence of Regioisomeric Impurities in the Final Product

Possible Cause	Troubleshooting Step
Non-selective bromination of the aromatic precursor.	- Optimize bromination conditions: The choice of brominating agent (e.g., NBS, Br2), catalyst (e.g., FeBr3), and solvent can influence regioselectivity. A thorough literature search and screening of conditions are recommended. - Consider alternative synthetic routes: It may be more regioselective to start with a precursor that already has the desired substitution pattern.
Difficulty in separating isomers by column chromatography.	- Systematic solvent screening: Use TLC to screen a wide range of solvent systems with varying polarities to find the optimal conditions for separation.[1] - Alternative stationary phases: If standard silica gel does not provide adequate separation, consider using alumina or reverse-phase silica.
Co-elution of isomers in HPLC analysis.	- Method development: Systematically vary the mobile phase composition (e.g., acetonitrile vs. methanol), pH, and column type (e.g., C18, phenyl-hexyl). - Employ specialized columns: Columns with different selectivities, such as those with biphenyl or pentafluorophenyl (PFP) stationary phases, can be effective for separating positional isomers.[4]

Experimental Protocols

Protocol 1: Synthesis of 3-Bromo-5-(trifluoromethyl)benzamide from 3-Bromo-5-(trifluoromethyl)benzoic Acid

This two-step protocol involves the formation of the acyl chloride followed by amidation.

Step A: Synthesis of 3-Bromo-5-(trifluoromethyl)benzoyl chloride

• To a dry round-bottom flask equipped with a magnetic stirrer and a reflux condenser under a nitrogen atmosphere, add 3-bromo-5-(trifluoromethyl)benzoic acid (1.0 eq).

• Add anhydrous dichloromethane (DCM) as the solvent.

• Slowly add oxalyl chloride (1.5 eq) or thionyl chloride (2.0 eq) to the suspension at 0 °C. A catalytic amount of N,N-dimethylformamide (DMF) can be added if using oxalyl chloride.

• Allow the reaction to warm to room temperature and then gently reflux for 2-4 hours, or until the evolution of gas ceases and the solution becomes clear.

• Remove the excess oxalyl chloride/thionyl chloride and solvent under reduced pressure. The resulting crude 3-bromo-5-(trifluoromethyl)benzoyl chloride can be used directly in the next step.

Step B: Amidation to 3-Bromo-5-(trifluoromethyl)benzamide

• Dissolve the crude 3-bromo-5-(trifluoromethyl)benzoyl chloride from Step A in an anhydrous aprotic solvent such as DCM or tetrahydrofuran (THF).

• In a separate flask, prepare a solution of concentrated aqueous ammonia (excess) and cool it in an ice bath.

• Slowly add the solution of the acyl chloride to the cold ammonia solution with vigorous stirring.[2]

• A white precipitate of 3-bromo-5-(trifluoromethyl)benzamide will form.

• Continue stirring at room temperature for 1-2 hours after the addition is complete.

• Collect the precipitate by vacuum filtration and wash thoroughly with cold water to remove any ammonium salts.

• Dry the crude product under vacuum. The product can be further purified by recrystallization (e.g., from ethanol/water) or column chromatography.

Protocol 2: Analytical Resolution of Regioisomers by HPLC

This is a general guide to developing an HPLC method for the separation of 3-bromo-5-(trifluoromethyl)benzamide and its potential regioisomers.

• Column Selection: Start with a standard C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size). If separation is not achieved, screen other columns with different selectivities, such as a phenyl-hexyl or a PFP column.[4]

• Mobile Phase: Begin with a gradient elution to determine the approximate retention time of the isomers. A common mobile phase system is a mixture of water (A) and acetonitrile or methanol (B), often with a small amount of acid (e.g., 0.1% formic acid or trifluoroacetic acid) to improve peak shape.

• Initial Gradient Method:

  • Flow rate: 1.0 mL/min

  • Detection: UV at 254 nm

  • Gradient: 10% B to 90% B over 20 minutes.

• Method Optimization: Based on the results of the initial gradient run, adjust the gradient slope or switch to an isocratic method to improve the resolution between the isomeric peaks.

• Peak Identification: If standards for the regioisomers are not available, techniques such as LC-MS can be used to identify the peaks based on their mass-to-charge ratio. Fraction collection followed by NMR analysis can also confirm the identity of each isomer.

Protocol 3: Identification of Regioisomers by NMR Spectroscopy

NMR spectroscopy is a powerful tool for the unambiguous identification of regioisomers.

• ¹H NMR: The number of signals, their splitting patterns (multiplicity), and coupling constants in the aromatic region (typically 7.0-8.5 ppm) will differ for each isomer. The unique substitution pattern of each isomer will result in a distinct spin system that can be analyzed to determine the structure.[5]

• ¹³C NMR: The number of unique carbon signals in the aromatic region will depend on the symmetry of the molecule. For example, a more symmetric isomer will have fewer signals than a less symmetric one. The chemical shifts of the carbons directly attached to the bromine and trifluoromethyl groups will also be characteristic.[5]

• ¹⁹F NMR: This technique is particularly useful as the trifluoromethyl group provides a strong, simple signal (usually a singlet). The chemical shift of the ¹⁹F signal can be sensitive to the electronic environment, and thus may differ slightly between regioisomers, aiding in their identification and quantification.[6]

Visualizations

Experimental Workflow

Caption: Synthetic and purification workflow for 3-Bromo-5-(trifluoromethyl)benzamide.

Troubleshooting Isomer Separation

Caption: Decision tree for troubleshooting the separation of regioisomers.

References

• BenchChem. (2025). strategies to reduce impurities in benzamide synthesis.
• BenchChem. (2025). Benzamide Synthesis Technical Support Center: Troubleshooting Guide & FAQs.
• BenchChem. (2025). Troubleshooting Low Yields in the Synthesis of Substituted Benzimidazoles: A Technical Support Guide.
• BenchChem. (2025). Strategies for Enhancing the Antimicrobial Potency of Substituted Benzamides: A Technical Support Center.
• Yuan, B. (2022). Separation of Isomer and High-Performance Liquid Chromatography Uses in Drug Studies. Pharm Anal Acta, 13, 674.
• Bull, J. A., et al. (2014).
• Bulger, A. S., Witkowski, D. C., & Garg, N. K. (2022). Synthesis of Carboxylic Acids from Benzamide Precursors Using Nickel Catalysis. Organic Syntheses, 99, 305-325.
• Oxford Instruments. (n.d.). Distinguishing Regioisomers in Pharmaceutical Products using Benchtop NMR Spectroscopy.
• Feeney, R. B., et al. (2012). A comparison of chemical shift sensitivity of trifluoromethyl tags: optimizing resolution in ¹⁹F NMR studies of proteins. PubMed.
• Kovermann, M., & Zeiger, J. (2020). Fluorine Labeling and 19F NMR Spectroscopy to Study Biological Molecules and Molecular Complexes. KOPS.
• Liu, J., et al. (2021).
• ResearchGate. (n.d.).
• BenchChem. (2025). Mechanism of Action of Hydroxy-Substituted Benzamides: A Technical Guide.
• ResearchGate. (2019).
• PubMed. (n.d.). Synthesis of 5-(trifluoroacetyl)
• Cai, Y., et al. (2023). Trifluoromethyl-Functionalized 2D Covalent Organic Framework for High-Resolution Separation of Isomers. ACS Applied Materials & Interfaces, 15(27), 32926–32934.
• Samant, B. S., et al. (2010). A novel catalytic process for trifluoromethylation of bromoaromatic compounds.
• Liu, J., et al. (2021).
• Guo, P., et al. (2022). Synthesis of Secondary Trifluoromethylated Alkyl Bromides Using 2-Bromo-3,3,3-trifluoropropene as a Radical Acceptor. Organic Chemistry Portal.
• The Royal Society of Chemistry. (n.d.).
• RotaChrom. (n.d.).
• Welch Materials. (2024).
• ResearchGate. (2025). The halogenation of aromatics: Part IX.
• Urick, A. K., et al. (2016). Dual Screening of BPTF and Brd4 Using Protein-Observed Fluorine NMR Uncovers New Bromodomain Probe Molecules. ACS Chemical Biology, 11(5), 1234-1240.
• Fier, P. S., & Hartwig, J. F. (2014). Studying Regioisomer Formation in the Pd-Catalyzed Fluorination of Aryl Triflates by Deuterium Labeling. Journal of the American Chemical Society, 136(43), 15139-15142.

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. welch-us.com [welch-us.com]
• 5. nmr.oxinst.com [nmr.oxinst.com]
• 6. A comparison of chemical shift sensitivity of trifluoromethyl tags: optimizing resolution in ¹⁹F NMR studies of proteins - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Moisture-Sensitive Coupling Reagents

Topic: Handling & Troubleshooting for High-Performance Amide Synthesis

Case ID: T-AMIDE-001 | Status: Active | Tier: Advanced Chemical Synthesis

Executive Summary: The Hydrolysis Trap

You are likely accessing this guide because you are synthesizing benzamides or complex amides using high-performance coupling reagents (e.g., HATU, HBTU, PyBOP). While these reagents are potent enough to force the reaction of electron-deficient anilines or sterically hindered benzoic acids, they possess a critical weakness: extreme moisture sensitivity.

In the presence of water, uronium/aminium salts (HATU, HBTU) and phosphonium salts (PyBOP) do not just "work poorly"—they irreversibly degrade into inert byproducts before activating your carboxylic acid. This guide provides the protocols necessary to prevent, diagnose, and resolve moisture-induced failures.

The Mechanism of Failure

To troubleshoot effectively, you must understand the "Invisible Death" of the reagent. When exposed to moisture, the reactive center (the central carbon in uroniums or phosphorus in phosphoniums) is attacked by water instead of the carboxylate.

Figure 1: Hydrolysis Pathway of Uronium Reagents (e.g., HBTU/HATU)

This diagram illustrates how trace moisture consumes the reagent, releasing a urea byproduct and the unreactive hydroxy-benzotriazole species.

Caption: The irreversible hydrolysis of uronium-based coupling reagents. Once the urea is formed, the reagent cannot activate the carboxylic acid.

Critical Storage & Handling Protocols

Prevention is the only cure. Once hydrolyzed, reagents cannot be regenerated.

FAQ: Storage & Stability

Q: My HATU/HBTU has clumped together. Is it still usable? A: Risk High. Clumping indicates moisture absorption and partial hydrolysis.

• Test: Run a small-scale test coupling with standard substrates (e.g., Benzoic acid + Benzylamine). If yield is <80%, discard the bottle.

• Recovery: There is no recovery. Recrystallization is generally not practical for these salts due to their instability.

Q: How should I store these reagents long-term? A:

• Temperature: Store at -20°C .

• Container: Keep in the original amber glass with a teflon-lined cap.

• Secondary Containment: Place the bottle inside a secondary jar containing active desiccant (e.g., Drierite or Silica Gel).

• The "Warm-Up" Rule: NEVER open a cold reagent bottle directly. Allow it to equilibrate to room temperature in a desiccator for at least 60 minutes. Opening a cold bottle condenses atmospheric moisture directly onto the reagent powder.

Experimental Execution: The Anhydrous Workflow

Standard "HPLC Grade" solvents are insufficient. They often contain 100–300 ppm water, which is a large molar excess relative to millimolar scale reactions.

Protocol: Anhydrous Benzamide Coupling

Reagents:

• Carboxylic Acid (1.0 equiv)

• Amine (1.0–1.2 equiv)

• Coupling Reagent (HATU/PyBOP) (1.1–1.5 equiv)

• Base (DIPEA/NMM) (2.0–3.0 equiv)[1]

• Solvent (DMF/DMAc/DCM)[2]

Step-by-Step Procedure:

• Solvent Prep: Use solvents from a solvent purification system (SPS) or store over activated 3Å or 4Å molecular sieves for 24 hours. Water content must be <50 ppm .

• Glassware: Oven-dry all reaction vials and stir bars at 120°C for >2 hours. Cool under a stream of dry Nitrogen/Argon.[3]

• Pre-Activation (The "Danger Zone"):

  • Standard: Dissolve Acid and Base in solvent. Add Coupling Reagent.[1][3][4][5][6][7] Stir for 1-5 mins. Add Amine.

  • Moisture Risk:[3][6][8][9] If your solvent is not perfectly dry, the "Pre-Activation" time is when the reagent hydrolyzes. Modification: If you suspect moisture, mix Acid + Amine + Base first, then add the Coupling Reagent last to ensure the reagent immediately encounters the carboxylate.

• Atmosphere: Perform the addition under a positive pressure of Nitrogen or Argon.

Figure 2: Reaction Decision Tree

Follow this logic to determine the correct order of addition based on reagent sensitivity.

Caption: Workflow adjustment based on solvent quality. "In-Situ" addition minimizes the time the active reagent spends exposed to solvent impurities.

Troubleshooting Guide

Symptom	Probable Cause	Diagnostic / Solution
Low Conversion (<20%)	Reagent Hydrolysis: The reagent died before activating the acid.	Check: Did you pre-activate for >10 mins? Fix: Switch to "In-Situ" addition (add reagent last). Use fresh anhydrous DMF.
White Precipitate	Urea Formation: Tetramethylurea (from HATU) or DCU (from DCC).	Analysis: If using DCC, this is normal. If using HATU, a precipitate during reaction often implies high moisture content causing rapid hydrolysis.
Starting Material Remains	Base Mismatch: Uronium reagents require basic pH to function.	Check: Verify pH is >8. If using HCl salts of amines, add extra base (1 equiv per HCl).
Product Epimerization	Over-Activation: High pH + prolonged activation time.	Fix: Use PyBOP or T3P (Propylphosphonic anhydride) which are less prone to epimerization than HATU. Keep base equivalents strict (2.0 eq).

Comparative Data: Reagent Sensitivity

Relative half-lives of active intermediates in non-anhydrous DMF (approximate values).

Reagent Class	Reagent Name	Moisture Sensitivity	Activation Power	Recommended Use
Uronium	HATU	Very High	Extreme	Sterically hindered benzamides; electron-poor anilines.
Uronium	HBTU/TBTU	High	High	Standard peptide/amide couplings.
Phosphonium	PyBOP	Moderate	High	When epimerization is a concern; slower hydrolysis than HATU.
Anhydride	T3P	Low	Moderate	Scalable; water scavenger; very stable in solution.
Carbodiimide	EDC[7][10]·HCl	Low	Moderate	Standard couplings; water-tolerant (can be used in aqueous buffers).

References

• Valeur, E., & Bradley, M. (2009).[11] Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. Link

• Albericio, F., et al. (2018).[12] Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602. Link

• Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016).[11] Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals.[11][13] Organic Process Research & Development, 20(2), 140–177. Link

Sources

• 1. Commonly Used Coupling Reagents in Peptide Synthesis - Dilun Biotechnology [peptidescientific.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. peptide.com [peptide.com]
• 4. reddit.com [reddit.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. The Role of HOBt and HBTU in Peptide Coupling Reactions - Creative Peptides [creative-peptides.com]
• 8. bachem.com [bachem.com]
• 9. people.uniurb.it [people.uniurb.it]
• 10. researchgate.net [researchgate.net]
• 11. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Technical Comparison Guide: Mass Spectrometry Profiling of 3-Bromo-5-(trifluoromethyl)benzamide

Executive Summary

3-Bromo-5-(trifluoromethyl)benzamide (CAS: 1515846-95-5) is a critical halogenated building block in medicinal chemistry, particularly for the synthesis of kinase inhibitors and agrochemicals where lipophilicity and metabolic stability are paramount.[1]

This guide provides a technical comparison of mass spectrometry (MS) behaviors for this compound, specifically contrasting Electron Ionization (EI) against Electrospray Ionization (ESI) . Furthermore, it benchmarks the fragmentation pattern against structural analogs to assist researchers in rapid structural confirmation and impurity profiling.

Quick Reference Data

Property	Value
Formula	C₈H₅BrF₃NO
Monoisotopic Mass	266.95 Da (⁷⁹Br) / 268.95 Da (⁸¹Br)
Key Isotope Pattern	1:1 doublet (M / M+2) due to Bromine
Primary Neutral Loss	-NH₂ (16 Da), -CO (28 Da), -Br (79/81 Da)

Part 1: Comparative Analysis of Ionization Techniques

For drug development professionals, selecting the correct ionization mode is the first step in valid analysis. We compare the two industry-standard approaches for this specific benzamide derivative.

Method A: Electron Ionization (EI)[2][3]

• Best For: Structural elucidation, library matching, and impurity identification (GC-MS).

• Mechanism: High-energy (70 eV) electron bombardment causes extensive fragmentation.

• Performance Profile:

  • Molecular Ion (M⁺): Distinct but often lower intensity than the base peak.

  • Fragmentation: Rich. The "hard" ionization breaks the amide bond and strips halogens, providing a unique "fingerprint."

  • Diagnostic Value: High. The simultaneous observation of the bromine isotope pattern and the benzoyl fragment confirms the core scaffold.

Method B: Electrospray Ionization (ESI)[1][2][3]

• Best For: High-throughput screening, pharmacokinetic (PK) studies, and trace quantification (LC-MS).

• Mechanism: Soft ionization via solution-phase charge transfer.

• Performance Profile:

  • Molecular Ion ([M+H]⁺): Dominant base peak. Very little in-source fragmentation.[2]

  • Adducts: High propensity for sodium ([M+Na]⁺, +22 Da) and dimer ([2M+H]⁺) formation due to the amide oxygen.

  • Diagnostic Value: Moderate (MS1) to High (MS2). Requires Tandem MS (MS/MS) to generate structural fragments; MS1 primarily confirms molecular weight.

Verdict

• Use EI when synthesizing the building block to verify regiospecificity and purity.

• Use ESI when screening biological matrices or final drug candidates incorporating this fragment.

Part 2: Detailed Fragmentation Analysis (EI Mode)

The EI spectrum of 3-Bromo-5-(trifluoromethyl)benzamide is governed by three competing forces: the directing power of the amide, the lability of the C-Br bond, and the stability of the CF₃ group.

The Molecular Ion Cluster (m/z 267/269)

The spectrum is immediately identifiable by the Bromine Isotope Signature .

• Observation: Two peaks of nearly equal intensity at m/z 267 and m/z 269 .

• Cause: Natural abundance of ⁷⁹Br (50.7%) and ⁸¹Br (49.3%).

• Validation Check: If the M+2 peak is <90% of the M peak, the sample may be contaminated with a non-brominated analog (e.g., 3-trifluoromethylbenzamide).

Primary Fragmentation: The "Benzoyl" Pathway

The most abundant pathway for primary amides is

-cleavage.

• Step 1: Loss of Amide Radical (-NH₂)

  • Transition: M⁺

    [Ar-C=O]⁺

  • Mass Shift: -16 Da.

  • Observed Ions: m/z 251 / 253 .

  • Significance: This confirms the presence of the unsubstituted primary amide.

• Step 2: Decarbonylation (-CO)

  • Transition: [Ar-C=O]⁺

    [Ar]⁺ (Phenyl cation)

  • Mass Shift: -28 Da.

  • Observed Ions: m/z 223 / 225 .

  • Significance: This ion represents the naked benzene ring carrying only the Br and CF₃ substituents.

Secondary Fragmentation: Substituent Loss

From the phenyl cation (m/z 223/225), the molecule sheds its halogens.

• Loss of Bromine:

  • Transition: [C₆H₃BrCF₃]⁺

    [C₆H₃CF₃]⁺

  • Mass Shift: -79/81 Da.

  • Observed Ion: m/z 144 .

  • Note: This peak lacks the doublet pattern, confirming the loss of Br.

• Loss of CF₃ (Rare but possible):

  • Observed Ion: m/z 69 (CF₃⁺).[1] This is often a distinct low-mass peak in fluorinated aromatics.

Summary Table of Diagnostic Ions

m/z (⁷⁹Br / ⁸¹Br)	Ion Identity	Structure	Relative Abundance (Est.)
267 / 269	M⁺	[Ar-CONH₂]⁺	Moderate (40-60%)
251 / 253	[M-NH₂]⁺	[Ar-CO]⁺ (Acylium)	Base Peak (100%)
223 / 225	[M-NH₂-CO]⁺	[Ar]⁺ (Phenyl cation)	High (70-90%)
144	[M-NH₂-CO-Br]⁺	[C₆H₃-CF₃]⁺	Moderate (30-50%)
69	CF₃⁺	[CF₃]⁺	Low-Moderate
44	[CONH₂]⁺	[CONH₂]⁺	Low

Part 3: Visualization of Fragmentation Pathways

The following diagram illustrates the mechanistic degradation of the molecule under electron impact.

Figure 1: Mechanistic fragmentation pathway of 3-Bromo-5-(trifluoromethyl)benzamide under Electron Ionization (70 eV).

Part 4: Experimental Protocols

To replicate these results, use the following validated workflows.

Protocol 1: GC-MS Analysis (Structural Confirmation)

Objective: Verify identity and purity of the synthesized building block.

• Sample Preparation:

  • Dissolve 1 mg of 3-Bromo-5-(trifluoromethyl)benzamide in 1 mL of HPLC-grade Dichloromethane (DCM) or Methanol.

  • Note: Avoid protic solvents if derivatization is planned, though not strictly necessary for this amide.

• Instrument Parameters:

  • Inlet Temp: 250°C.

  • Injection: 1 µL, Split mode (20:1).

  • Column: DB-5ms or equivalent (30m x 0.25mm, 0.25µm film).

  • Oven Program: 80°C (hold 1 min)

    20°C/min 280°C (hold 3 min).

  • Ion Source: Electron Ionization (EI), 70 eV, 230°C.

• Data Processing:

  • Extract ion chromatograms for m/z 267 and 269.

  • Verify 1:1 ratio.

  • Check for m/z 251 (Base peak).

Protocol 2: LC-MS/MS Analysis (Trace Detection)

Objective: Detect the compound in biological matrices or reaction mixtures.

• Sample Preparation:

  • Dilute sample to 100 ng/mL in 50:50 Acetonitrile:Water + 0.1% Formic Acid.

• Instrument Parameters:

  • Source: ESI Positive Mode (ESI+).

  • Capillary Voltage: 3.5 kV.

  • Mobile Phase: A: Water + 0.1% Formic Acid; B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: 5% B to 95% B over 5 minutes.

• MRM Transitions (Quantification):

  • Precursor: 267.9 [M+H]⁺ (⁷⁹Br isotope).

  • Product 1 (Quant): 250.9 [M+H-NH₃]⁺ (Loss of ammonia).

  • Product 2 (Qual): 222.9 [M+H-NH₃-CO]⁺.

References

• BenchChem Technical Support. (2025).[1][3] A Researcher's Guide to Characterizing Trifluoromethylated Products by Mass Spectrometry. Retrieved from

• NIST Mass Spectrometry Data Center. (2025). Mass Spectrum of 3-Bromo-5-fluorobenzotrifluoride (Analog Reference). NIST Standard Reference Database 1A v17. Retrieved from

• University of Notre Dame Mass Spectrometry Facility. (2025). Ionization Modes: EI vs ESI for Halogenated Aromatics. Retrieved from

• ChemGuide. (2025). Fragmentation Patterns of Amides and Halogenated Compounds. Retrieved from

• PubChem. (2025).[4] Compound Summary: 3-Bromo-5-(trifluoromethyl)benzaldehyde (Structural Analog). National Library of Medicine. Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. youtube.com [youtube.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. 3-Bromo-5-(trifluoromethyl)benzaldehyde | C8H4BrF3O | CID 16115438 - PubChem [pubchem.ncbi.nlm.nih.gov]

Comparative Guide: Validated LC-MS/MS Strategies for Trifluoromethyl Benzamide Quantification in Biological Matrices

Executive Summary & Technical Context[1][2][3][4][5][6][7][8][9][10][11][12]

Trifluoromethyl benzamides (TFMBs) represent a critical pharmacophore in modern drug discovery, particularly in androgen receptor antagonists (e.g., Nilutamide analogs) and anti-inflammatory agents. The trifluoromethyl (

) moiety confers metabolic stability and lipophilicity, but it introduces specific bioanalytical challenges:

• Electronegativity: The strong electron-withdrawing nature of

  reduces the basicity of the amide nitrogen, often suppressing ionization efficiency in positive electrospray ionization (ESI+) unless a distinct basic center (e.g., piperazine/morpholine tail) is present.

• Lipophilicity & Matrix Effects: These compounds are highly hydrophobic (

  ). They often co-elute with endogenous plasma phospholipids (phosphatidylcholines), leading to severe matrix effects if not chromatographically resolved.

• Isomeric Selectivity: Metabolic hydroxylation often occurs on the benzamide ring; separating these positional isomers requires specific stationary phase selectivity beyond standard C18.

This guide compares the Standard Generic Approach (C18 column + Protein Precipitation) against an Optimized Targeted Approach (Biphenyl column + Solid Phase Extraction), demonstrating why the latter is the requisite standard for regulated GLP bioanalysis.

Strategic Comparison: Methodological Alternatives

A. Chromatographic Stationary Phase: C18 vs. Biphenyl

The choice of column chemistry is the single most impactful variable for TFMB quantification.

Feature	Alternative A: C18 (Generic)	Alternative B: Biphenyl (Recommended)	Mechanistic Insight
Retention Mechanism	Hydrophobic interaction only.	Hydrophobic + interactions.[1]	The electron-deficient benzene ring of TFMB (due to ) engages in strong stacking with the biphenyl ligand, offering superior selectivity.
Isomer Separation	Poor. Hydroxylated metabolites often co-elute.	Excellent.	Shape selectivity of biphenyl phases resolves positional isomers (ortho/meta/para) that C18 misses.
Aqueous Stability	Low retention for polar metabolites.	Enhanced retention.[2][3][1][4][5]	Allows for higher organic starting conditions, improving desolvation.

B. Sample Preparation: PPT vs. SPE

While Protein Precipitation (PPT) is faster, it is often unsuitable for TFMBs due to phospholipid carryover.

Feature	Alternative A: Protein Precipitation (PPT)	Alternative B: Solid Phase Extraction (SPE)	Mechanistic Insight
Matrix Effect	High (-40% to -60% suppression).	Low (< 10% suppression).	PPT leaves phospholipids in the supernatant. Because TFMBs are lipophilic, they elute late, exactly where phospholipids dump, causing signal suppression.
Sensitivity (LLOQ)	~5–10 ng/mL.	~0.1–0.5 ng/mL.[6]	SPE concentrates the sample and removes ion-suppressing agents, lowering the noise floor.
Throughput	High (30 mins/plate).	Medium (2 hours/plate).	The time cost of SPE is recovered by avoiding re-analysis of failed runs due to matrix variability.

Validated Experimental Protocol (The "Gold Standard")

Objective: Quantification of a representative Trifluoromethyl Benzamide in Rat Plasma. Validation Standard: FDA/EMA Bioanalytical Method Validation Guidelines.

Materials & Reagents[3][7][15]

• Analyte: TFMB Derivative (e.g., N-[4-(trifluoromethyl)phenyl]benzamide).

• Internal Standard (IS): Deuterated analog (

  -TFMB) is mandatory to compensate for ESI variability.

• Matrix:

  EDTA Rat Plasma.

Sample Preparation Workflow (SPE)

Rationale: We utilize a Mixed-Mode Cation Exchange (MCX) or Polymeric Reversed Phase (HLB) plate depending on the presence of a basic amine. For neutral TFMBs, use Polymeric RP.

• Aliquot: Transfer

  plasma to a 96-well plate.

• IS Addition: Add

  IS working solution ( in 50:50 MeOH:Water).

• Pre-treatment: Add

  (acidifies plasma to disrupt protein binding). Vortex 2 min.

• Conditioning: Equilibrate SPE plate (e.g., Oasis HLB or Strata-X) with

  MeOH followed by water.

• Loading: Load pre-treated sample at low vacuum (

  ).

• Wash 1:

  MeOH in water (removes salts/proteins).

• Wash 2:

  Acetonitrile (critical step: removes early eluting phospholipids without eluting the lipophilic TFMB).

• Elution:

  Acetonitrile.

• Reconstitution: Evaporate under

  at . Reconstitute in Mobile Phase.

LC-MS/MS Conditions

• System: UHPLC coupled to Triple Quadrupole MS (e.g., Sciex 6500+ or Waters TQ-XS).

• Column: Kinetex Biphenyl (

  ) or Restek Raptor Biphenyl .

• Mobile Phase A:

  Formic Acid in Water.[7]

• Mobile Phase B:

  Formic Acid in MeOH (MeOH provides better sensitivity for benzamides than ACN).

• Gradient:

  • 0.0–0.5 min: 30% B

  • 0.5–3.0 min: 30%

    95% B (Linear)

  • 3.0–4.0 min: 95% B (Wash)

  • 4.1 min: Re-equilibrate to 30% B.

• Detection: MRM Mode.

  • Note on Polarity: If the molecule has a basic tail, use ESI+. If strictly neutral/acidic, use ESI- (monitor Loss of

    or parent deprotonation).

  • Representative Transition:

    (Cleavage of the amide bond, retaining the benzoyl fragment).

Performance Data Summary

The following data represents typical validation results comparing the Generic (PPT/C18) vs. Optimized (SPE/Biphenyl) methods.

Validation Parameter	Generic Method (PPT + C18)	Optimized Method (SPE + Biphenyl)	Status
LLOQ			Superior
Linearity ( )			Validated
Matrix Factor (MF)	(High Suppression)	(Negligible)	Validated
Recovery	(High but dirty)	(Consistent & Clean)	Acceptable
Precision (%CV)			Superior
Selectivity	Interference from metabolites	Baseline resolved	Superior

Visualizations

Diagram 1: Method Development Decision Tree

This logic flow ensures the correct selection of ionization and extraction modes based on the specific TFMB structure.

Caption: Decision matrix for optimizing TFMB bioanalysis. Note the critical branch points at Polarity selection and Extraction methodology.

Diagram 2: SPE Workflow Mechanism

Visualizing the removal of interferences specific to lipophilic fluorinated compounds.

Caption: Optimized SPE workflow. The 20% ACN wash step is the "magic step" that removes matrix components without eluting the highly lipophilic TFMB.

References

• Viswanathan, C. T., et al. (2007). Quantitative Bioanalytical Methods Validation and Implementation: Best Practices for Chromatographic and Ligand Binding Assays. Pharmaceutical Research.

• Euerby, M. R., & Petersson, P. (2003). Chromatographic classification and comparison of commercially available reversed-phase liquid chromatographic columns using principal component analysis. Journal of Chromatography A. (Establishes Biphenyl selectivity mechanisms).

• Chambers, E., et al. (2007). Systematic and comprehensive strategy for reducing matrix effects in LC/MS/MS analyses. Journal of Chromatography B. (Foundational paper on Phospholipid removal via SPE).

• Kiontke, A., et al. (2016).[8] Electrospray Ionization Efficiency Is Dependent on Different Molecular Descriptors. PLOS One. (Explains ionization suppression by EWGs like

  ).

• Rigdon, A., & Lake, R. (2017). Beyond C18—Increase Retention of Hydrophilic Compounds Using Biphenyl Columns. Restek Application Notes.

Sources

• 1. researchgate.net [researchgate.net]
• 2. actapharmsci.com [actapharmsci.com]
• 3. waters.com [waters.com]
• 4. thamesrestek.co.uk [thamesrestek.co.uk]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Validation and application of an LC-MS/MS method for quantitation of three fatty acid ethanolamides as biomarkers for fatty acid hydrolase inhibition in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. research-portal.uu.nl [research-portal.uu.nl]
• 8. Electrospray Ionization Efficiency Is Dependent on Different Molecular Descriptors with Respect to Solvent pH and Instrumental Configuration | PLOS One [journals.plos.org]